1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(am
1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(am
Brand Name:
Vulcanchem
CAS No.:
172701-55-2
VCID:
VC0066506
InChI:
InChI=1S/C20H21ClN8O2S/c1-28(2)14-9-7-13(8-10-14)23-24-18-17(31-3)16(19(30)25-26-20(22)32)27-29(18)15-6-4-5-12(21)11-15/h4-11,23-24H,1-3H3,(H2,22,32)
SMILES:
CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=S)N)OC
Molecular Formula:
C20H21ClN8O2S
Molecular Weight:
473 g/mol
1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(am
CAS No.: 172701-55-2
Main Products
VCID: VC0066506
Molecular Formula: C20H21ClN8O2S
Molecular Weight: 473 g/mol
| CAS No. | 172701-55-2 |
|---|---|
| Product Name | 1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(am |
| Molecular Formula | C20H21ClN8O2S |
| Molecular Weight | 473 g/mol |
| IUPAC Name | N-carbamothioylimino-1-(3-chlorophenyl)-5-[2-[4-(dimethylamino)phenyl]hydrazinyl]-4-methoxypyrazole-3-carboxamide |
| Standard InChI | InChI=1S/C20H21ClN8O2S/c1-28(2)14-9-7-13(8-10-14)23-24-18-17(31-3)16(19(30)25-26-20(22)32)27-29(18)15-6-4-5-12(21)11-15/h4-11,23-24H,1-3H3,(H2,22,32) |
| Standard InChIKey | KDPXOVMDGVEIDH-UHFFFAOYSA-N |
| Isomeric SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=S)N)OC |
| SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=S)N)OC |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)NNC2=C(C(=NN2C3=CC(=CC=C3)Cl)C(=O)N=NC(=S)N)OC |
| Synonyms | 1H-Pyrazole-3-carboxylic acid, 1-(3-chlorophenyl)-5-((4-(dimethylamino )phenyl)azo)-4-methoxy-,2-(aminothioxomethyl)hydrazide |
| PubChem Compound | 3075152 |
| Last Modified | Nov 09 2021 |
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